Cas no 1189976-44-0 (5-[(2-chlorophenyl)methyl]-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one)

• Product Name: 5-[(2-chlorophenyl)methyl]-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• CAS No: 1189976-44-0
• MF: C₂₄H₁₆ClF₂N₃O
• MW: 435.853151321411
• CID: 5343887
• Update Time: 2025-10-28

5-[(2-chlorophenyl)methyl]-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-chlorobenzyl)-8-fluoro-3-(4-fluorobenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one
• 5-[(2-chlorophenyl)methyl]-8-fluoro-3-[(4-fluorophenyl)methyl]pyrimido[5,4-b]indol-4-one
• 5-[(2-chlorophenyl)methyl]-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• 5-(2-chlorobenzyl)-8-fluoro-3-(4-fluorobenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one

• Inchi： 1S/C24H16ClF2N3O/c25-20-4-2-1-3-16(20)13-30-21-10-9-18(27)11-19(21)22-23(30)24(31)29(14-28-22)12-15-5-7-17(26)8-6-15/h1-11,14H,12-13H2
• InChI Key： ITSQZMSGRQCYMI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C2C=CC(=CC=2C2=C1C(N(C=N2)CC1C=CC(=CC=1)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 686
• XLogP3: 5.2
• Topological Polar Surface Area: 37.6

Additional information on 5-[(2-chlorophenyl)methyl]-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one

Research Brief on 5-[(2-chlorophenyl)methyl]-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS: 1189976-44-0)

Recent studies on the compound 5-[(2-chlorophenyl)methyl]-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS: 1189976-44-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its pyrimidoindole core and substituted phenyl groups, has demonstrated significant biological activity in preclinical models, particularly in the modulation of key signaling pathways involved in oncology and inflammation.

The synthesis and structural optimization of this compound have been a focus of recent research, with efforts directed toward improving its pharmacokinetic properties and target selectivity. Advanced computational modeling and structure-activity relationship (SAR) studies have identified critical pharmacophores responsible for its efficacy, including the fluoro-substituted phenyl rings and the chlorophenylmethyl moiety. These structural features contribute to its high affinity for specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs).

In vitro and in vivo studies have revealed promising results, particularly in the context of cancer therapy. For instance, the compound has shown potent inhibitory effects on tumor cell proliferation and angiogenesis in models of breast and lung cancer. Mechanistic studies suggest that it acts via the suppression of the PI3K/AKT/mTOR pathway, a critical signaling cascade in oncogenesis. Additionally, its anti-inflammatory properties have been explored, with evidence pointing to its ability to modulate NF-κB signaling, thereby reducing cytokine production in autoimmune disease models.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, oral bioavailability, and potential off-target effects necessitate further optimization. Recent publications have proposed derivatization strategies, including the introduction of polar functional groups and prodrug formulations, to address these limitations. Collaborative efforts between academic and industrial researchers are underway to accelerate its development.

In conclusion, 5-[(2-chlorophenyl)methyl]-8-fluoro-3-[(4-fluorophenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one represents a promising scaffold for drug discovery. Its multifaceted biological activities and potential therapeutic applications underscore the importance of continued research. Future studies should focus on translational research, including toxicology assessments and formulation development, to pave the way for clinical trials.